(Z)-3-(4-fluorophenyl)-5-(2-nitrobenzylidene)thiazolidine-2,4-dione

• IUPAC Name: (5Z)-3-(4-fluorophenyl)-5-[(2-nitrophenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C16H9FN2O4S/c17-11-5-7-12(8-6-11)18-15(20)14(24-16(18)21)9-10-3-1-2-4-13(10)19(22)23/h1-9H/b14-9-
• InChI Key: QHPOQSVNZNXMFY-ZROIWOOFSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=C2C(=O)N(C(=O)S2)C3=CC=C(C=C3)F)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C\2/C(=O)N(C(=O)S2)C3=CC=C(C=C3)F)[N+](=O)[O-]
• Molecular Formula: C16H9FN2O4S
• Molecular Weight: 344.3 g/mol

Description

(Z)-3-(4-fluorophenyl)-5-(2-nitrobenzylidene)thiazolidine-2,4-dione is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and material science. This compound is commonly referred to as FN3D, and its unique chemical structure makes it a promising candidate for a variety of research studies.

Scientific Research Applications

Anticancer Activity

Research has identified (Z)-3-(4-fluorophenyl)-5-(2-nitrobenzylidene)thiazolidine-2,4-dione derivatives as potential anticancer agents. Specifically, derivatives have been synthesized and tested for their efficacy against human breast cancer cell lines, with some compounds exhibiting significant anticancer activity. This suggests the compound's potential utility in developing new therapeutic agents for cancer treatment (Kumar & Sharma, 2022).

Antimicrobial and Antitubercular Properties

Another area of application is in the development of antimicrobial and antitubercular agents. Thiazolidine-2,4-dione derivatives have been synthesized and evaluated for their activity against various bacterial and fungal strains, as well as Mycobacterium tuberculosis. These studies have found that certain derivatives possess notable antibacterial, antifungal, and antitubercular activities, offering a pathway for the creation of new treatments for infectious diseases (Samadhiya et al., 2014).

Structural and Computational Analysis

Further research has focused on the molecular structure and computational analysis of thiazolidine-2,4-dione derivatives. Studies involving X-ray diffraction and DFT calculations have provided insights into the molecular geometry, electronic structure, and potential reactivity of these compounds, contributing to a deeper understanding of their interactions at the molecular level and paving the way for rational drug design (Benhalima et al., 2011).

Corrosion Inhibition

Additionally, thiazolidine-2,4-dione derivatives have been investigated for their application as corrosion inhibitors. Studies demonstrate their effectiveness in protecting carbon steel against corrosion in acidic environments. This application is particularly relevant in industrial settings where corrosion resistance is crucial for maintaining the integrity of metal structures and machinery (Chaouiki et al., 2022).